![molecular formula C22H20N4O2 B5617039 2-phenyl-N-[2-(pyridin-3-yloxy)propyl]imidazo[1,2-a]pyridine-6-carboxamide](/img/structure/B5617039.png)
2-phenyl-N-[2-(pyridin-3-yloxy)propyl]imidazo[1,2-a]pyridine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazo[1,2-a]pyridines are a class of heterocyclic aromatic organic compounds containing a fused imidazole and pyridine ring. These compounds have been extensively studied due to their diverse pharmacological activities and their role as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines often involves the ring closure reaction, Suzuki reaction, hydrolysis, and amidation reactions. Techniques such as FT-IR, ^1H NMR, ^13C NMR spectroscopy, and MS are used to confirm the structure of the synthesized compounds. X-ray diffraction is employed for crystallographic and conformational analyses (Yu-Mei Qin et al., 2019).
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives is often determined through single crystal X-ray diffraction and complemented by density functional theory (DFT) calculations. These analyses reveal the compound's conformation, molecular electrostatic potential, and frontier molecular orbitals, providing insights into its physicochemical properties (Yu-Mei Qin et al., 2019).
Chemical Reactions and Properties
Imidazo[1,2-a]pyridine derivatives engage in various chemical reactions, including the coupling reaction, which is crucial for functionalizing the molecule and enhancing its biological activity. Hydrogen bonding, intramolecular π–π stacking, and Van der Waals forces significantly stabilize these compounds, as shown in packing diagrams (Dong-Mei Chen et al., 2021).
properties
IUPAC Name |
2-phenyl-N-(2-pyridin-3-yloxypropyl)imidazo[1,2-a]pyridine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O2/c1-16(28-19-8-5-11-23-13-19)12-24-22(27)18-9-10-21-25-20(15-26(21)14-18)17-6-3-2-4-7-17/h2-11,13-16H,12H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJGNMCADRHALSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CN2C=C(N=C2C=C1)C3=CC=CC=C3)OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-N-[2-(pyridin-3-yloxy)propyl]imidazo[1,2-A]pyridine-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.